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Compound of Interest

Compound Name: Biotin-PEG8-acid

Cat. No.: B1192322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, solubility,

and common applications of Biotin-PEG8-acid. The information herein is intended to support

researchers and scientists in the effective use of this reagent in drug development and various

life science applications.

Core Chemical Properties
Biotin-PEG8-acid is a heterobifunctional molecule that incorporates a biotin moiety, a terminal

carboxylic acid, and a hydrophilic eight-unit polyethylene glycol (PEG) spacer. This structure is

designed to facilitate the biotinylation of molecules with primary amine groups, enhancing their

utility in a range of biological assays. The PEG linker, in particular, improves the water solubility

of the conjugate and reduces steric hindrance, which can be critical for maintaining the

biological activity of the labeled molecule.

The key chemical and physical properties of Biotin-PEG8-acid are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C₂₉H₅₃N₃O₁₂S

Molecular Weight 667.81 g/mol

CAS Number 2143964-62-7

Appearance White to off-white solid

Purity Typically ≥95%

Storage Conditions
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year.

Solubility Profile
The polyethylene glycol spacer in Biotin-PEG8-acid significantly enhances its aqueous

solubility, a crucial feature for biological applications.[1] While precise solubility in aqueous

buffers can vary with pH and buffer composition, the compound exhibits excellent solubility in

common organic solvents used for stock solution preparation.

Solvent Solubility Notes

DMSO 125 mg/mL (187.18 mM)[2]

Ultrasonic agitation may be

required. Use of hygroscopic

DMSO can impact solubility.[2]

Water
Soluble (enhanced by PEG

spacer)[1]

Quantitative data not readily

available, but the PEG linker

imparts hydrophilicity.

Ethanol Data not readily available

DCM, DMF Soluble

Often used as a solvent for

related Biotin-PEG

compounds.
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Experimental Protocol: Protein Biotinylation using
Biotin-PEG8-acid
This protocol provides a general procedure for the covalent conjugation of Biotin-PEG8-acid
to a target protein via primary amine groups (e.g., lysine residues). The carboxylic acid group of

Biotin-PEG8-acid is first activated to an N-hydroxysuccinimide (NHS) ester, which then reacts

with the amine groups on the protein.

Materials and Reagents:
Target protein in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Biotin-PEG8-acid

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M Glycine)

Purification column (e.g., desalting spin column or size-exclusion chromatography)

Procedure:
Preparation of Activated Biotin-PEG8-acid (NHS ester):

Dissolve Biotin-PEG8-acid, EDC, and NHS in anhydrous DMF or DMSO at a molar ratio

of 1:1.2:1.2.

Allow the reaction to proceed at room temperature for 1-2 hours to generate the NHS-

activated Biotin-PEG8.

Protein Preparation:
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Dissolve the target protein in an amine-free buffer (e.g., PBS) at a concentration of 1-10

mg/mL.

Biotinylation Reaction:

Add a 10- to 50-fold molar excess of the freshly prepared NHS-activated Biotin-PEG8

solution to the protein solution.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with

gentle stirring.

Quenching the Reaction:

Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature to stop the reaction by consuming any

unreacted NHS esters.

Purification of the Biotinylated Protein:

Remove excess, unreacted biotinylation reagent and byproducts by size-exclusion

chromatography or using a desalting spin column.

The purified biotinylated protein can be stored at 4°C for short-term use or at -20°C or

-80°C for long-term storage.

Visualizing Experimental Workflows and
Applications
The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for

protein biotinylation and a common downstream application in studying protein-protein

interactions.
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Protein Biotinylation Workflow
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Protein-Protein Interaction Study

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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